Cas no 61396-69-8 (1,2-Propanediol, 3-(3,4,5-trichlorophenoxy)-)

1,2-Propanediol, 3-(3,4,5-trichlorophenoxy)- structure
61396-69-8 structure
Product Name:1,2-Propanediol, 3-(3,4,5-trichlorophenoxy)-
CAS No:61396-69-8
MF:C9H9Cl3O3
MW:271.524960279465
CID:480954
PubChem ID:20332640
Update Time:2025-04-19

1,2-Propanediol, 3-(3,4,5-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-(3,4,5-trichlorophenoxy)-
    • 3-(3,4,5-trichlorophenoxy)propane-1,2-diol
    • SCHEMBL11470820
    • 61396-69-8
    • DTXSID60605570
    • Inchi: 1S/C9H9Cl3O3/c10-7-1-6(2-8(11)9(7)12)15-4-5(14)3-13/h1-2,5,13-14H,3-4H2
    • InChI Key: WICUHPMPPVGHHZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)OCC(CO)O)Cl)Cl

Computed Properties

  • Exact Mass: 269.96187
  • Monoisotopic Mass: 269.961727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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